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Compound of Interest

Compound Name: MM-589 Tfa

Cat. No.: B15092683

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of MM-589 Tfa. The following procedural guidance is designed
to answer specific operational questions, ensuring the safe and effective use of this compound
in a laboratory setting.

Summary of Key Safety Information

MM-589 Tfa is a potent inhibitor of the WD repeat domain 5 (WDR5) and mixed lineage
leukemia (MLL) protein-protein interaction.[1] While a specific Safety Data Sheet (SDS) for
MM-589 Tfa is not publicly available, it is supplied as a trifluoroacetic acid (TFA) salt.
Therefore, precautions for handling TFA should be strictly followed. The information presented
here is a synthesis of available safety data for TFA and general best practices for handling
potent chemical compounds.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling MM-589 Tfa.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Body Protection Laboratory coat.

) ) Use in a well-ventilated area or under a
Respiratory Protection )
chemical fume hood.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of MM-589 Tfa and to ensure
the safety of laboratory personnel.

Receiving and Storage

o Upon Receipt: Inspect the container for any damage or leaks.

o Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible
substances such as strong bases.[2] Keep the container tightly closed.

e Long-term Storage: For the stock solution, store at -20°C for up to one month or -80°C for up
to six months.[3]

Preparation of Solutions

 All handling of the solid compound and preparation of solutions should be conducted in a
chemical fume hood.

e Avoid inhalation of dust or vapors.

e Wash hands thoroughly after handling.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Spill Procedures

o Small Spills (in a fume hood):

o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Place the absorbent material into a suitable, sealed container for disposal.

o Large Spills (outside a fume hood):

o Evacuate the immediate area.

o Alert others in the vicinity.

o If the spill is significant, contact your institution's environmental health and safety (EHS)

office.

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops.[2]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.[2]
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion

them a small amount of water to drink. Seek

immediate medical attention.[2]
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Disposal Plan

All waste containing MM-589 Tfa must be treated as hazardous waste.
» Waste Collection:

o Collect all waste materials (solid and liquid) in a designated, properly labeled, and sealed
container.

o The label should clearly state "Hazardous Waste" and list the chemical contents.
» Disposal:
o Dispose of the hazardous waste through your institution's EHS office.

o Do not dispose of MM-589 Tfa down the drain or in the regular trash.

WDRS5-MLL Signaling Pathway Inhibition by MM-589

MM-589 Tfa is a potent inhibitor of the protein-protein interaction between WDR5 and MLL.[1]
This interaction is a key component of the MLL1/SET1 histone methyltransferase complex,
which is responsible for the methylation of histone H3 at lysine 4 (H3K4). H3K4 methylation is a
critical epigenetic mark associated with active gene transcription. In certain cancers,
particularly those with MLL rearrangements, the dysregulation of this pathway leads to the
aberrant expression of oncogenes. By disrupting the WDR5-MLL interaction, MM-589 inhibits
the methyltransferase activity of the complex, leading to a decrease in H3K4 methylation and
the subsequent downregulation of target oncogenes.
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Caption: Inhibition of the WDR5-MLL interaction by MM-589 Tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. bruckner.research.uconn.edu [bruckner.research.uconn.edu]

3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MM-589 Tfa]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15092683#personal-protective-equipment-for-
handling-mm-589-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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